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Compound of Interest

Compound Name: 5-Ethoxy-2-fluorophenol

Cat. No.: B1612073 Get Quote

An In-depth Technical Guide to 5-Ethoxy-2-fluorophenol: Properties, Synthesis, and

Applications

Introduction
5-Ethoxy-2-fluorophenol is a fluorinated aromatic compound of increasing interest to the

scientific community, particularly those in pharmaceutical research and fine chemical synthesis.

As a substituted phenol, it possesses a unique combination of functional groups—a hydroxyl,

an ethoxy, and a fluorine atom—that impart specific chemical reactivity and physical properties.

The presence of the fluorine atom, in particular, is significant. Fluorine substitution is a widely

employed strategy in medicinal chemistry to modulate a molecule's metabolic stability,

lipophilicity, and binding affinity to biological targets. This guide provides a comprehensive

overview of the chemical properties, potential synthetic routes, analytical methodologies, and

safety considerations for 5-Ethoxy-2-fluorophenol, tailored for researchers and drug

development professionals.

Chemical Identity and Physicochemical Properties
Understanding the fundamental properties of 5-Ethoxy-2-fluorophenol is the first step in its

effective application. The molecule's structure consists of a benzene ring substituted with a

hydroxyl group at position 1, a fluorine atom at position 2, and an ethoxy group at position 5.
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Sample Preparation

HPLC Analysis Quantification

Weigh Sample Dissolve in Diluent Sonicate to Dissolve Filter (0.45 µm) Inject into HPLC

Separate on C18 Column

Detect with UV-Vis Integrate Peak Area Compare to Calibration Curve Calculate Concentration

2-Fluoro-5-hydroxyphenol + Ethyl Iodide

Step 1: Deprotonation
(Base: K2CO3, Solvent: DMF)

Mix

Step 2: Nucleophilic Attack
(SN2 Reaction)

Forms Phenoxide

Step 3: Purification
(Extraction & Chromatography)

Crude Product

5-Ethoxy-2-fluorophenol
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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